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Compound of Interest

Compound Name: A-908292

Cat. No.: B516640 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of A-908292, a potent

and selective acetyl-CoA carboxylase 2 (ACC2) inhibitor, for in vivo metabolic studies. The

protocols and data presented are intended to guide researchers in designing and executing

experiments to investigate the effects of A-908292 on fatty acid metabolism and related

metabolic parameters.

Introduction
A-908292 is a valuable research tool for studying the role of ACC2 in metabolic diseases.

ACC2 is a key enzyme that regulates mitochondrial fatty acid oxidation (FAO). By inhibiting

ACC2, A-908292 reduces the production of malonyl-CoA, a potent inhibitor of carnitine

palmitoyltransferase 1 (CPT1). This relief of inhibition allows for increased transport of fatty

acids into the mitochondria, leading to enhanced FAO. This mechanism makes A-908292 a

compound of interest for research related to obesity, type 2 diabetes, and non-alcoholic fatty

liver disease (NAFLD).

Data Presentation: Summary of In Vivo Studies
The following table summarizes the treatment duration, dosage, animal models, and observed

metabolic effects of A-908292 from various in vivo studies.
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Treatment Duration
Dosage &
Administration

Animal Model
Key Metabolic
Effects

3 days
30-100 mg/kg, p.o.,

twice a day
Rats

Stimulation of the

PPAR-α-dependent

signaling pathway.[1]

4 days
15 mg/kg, p.o., twice a

day
ACC2 knockout mice

Markedly reduced

plasma triglyceride

levels.[1]

2 weeks
30 mg/kg, p.o., twice a

day
ob/ob mice

Reduced serum

glucose and

triglyceride levels.[1]

Signaling Pathway
The primary mechanism of action of A-908292 is the inhibition of ACC2, which leads to a

cascade of events culminating in increased fatty acid oxidation and stimulation of the PPAR-α

signaling pathway.
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Diagram 1: A-908292 signaling pathway.

Experimental Protocols
Protocol 1: Evaluation of A-908292 on Glucose and
Triglyceride Levels in ob/ob Mice
This protocol outlines a 2-week study to assess the effect of A-908292 on metabolic

parameters in a genetically obese and diabetic mouse model.

1. Animal Model:
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Species: Mouse

Strain: C57BL/6J-Lepob/J (ob/ob mice)

Age: 8-10 weeks

Sex: Male

Housing: House mice in a temperature- and humidity-controlled environment with a 12-hour

light/dark cycle. Provide ad libitum access to standard chow and water.

Acclimatization: Allow mice to acclimate to the facility for at least one week prior to the start

of the experiment.

2. A-908292 Formulation and Administration:

Formulation (for oral gavage):

Prepare a stock solution of A-908292 in DMSO.

For the final dosing solution, use a vehicle of 10% DMSO, 40% PEG300, 5% Tween-80,

and 45% saline.

Alternatively, a formulation of 10% DMSO in 90% (20% SBE-β-CD in saline) can be used.

The final concentration should be calculated to deliver 30 mg/kg in a volume of 5-10

mL/kg.

Administration:

Administer A-908292 or vehicle control orally (p.o.) via gavage twice daily for 14

consecutive days.

3. Experimental Workflow:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b516640?utm_src=pdf-body
https://www.benchchem.com/product/b516640?utm_src=pdf-body
https://www.benchchem.com/product/b516640?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b516640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-Treatment

Treatment Phase (2 weeks)

Post-Treatment Analysis

Acclimatization
(1 week)

Baseline Measurements
(Body Weight, Fasting Glucose)

Randomization into Groups
(Vehicle, A-908292)

Twice Daily Oral Gavage
(A-908292 or Vehicle)

Weekly Monitoring
(Body Weight, Food Intake) Overnight Fast

Blood Collection
(Terminal)

Serum Analysis
(Glucose, Triglycerides)

Tissue Harvest
(e.g., Liver, Adipose)

Click to download full resolution via product page

Diagram 2: Experimental workflow for a 2-week in vivo study.

4. Endpoint Measurements:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b516640?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b516640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Weight: Measure daily or weekly.

Food and Water Intake: Measure daily or weekly.

Fasting Blood Glucose: At the end of the 2-week treatment period, fast the mice overnight

(approximately 16 hours). Collect blood via tail snip or retro-orbital sinus puncture and

measure glucose using a glucometer.

Serum Triglycerides: Collect blood at the end of the study and separate serum by

centrifugation. Measure triglyceride levels using a commercially available colorimetric assay

kit.

Tissue Analysis (Optional): Harvest tissues such as the liver and adipose tissue for further

analysis (e.g., gene expression of PPAR-α target genes, lipid content).

5. Statistical Analysis:

Analyze data using appropriate statistical tests, such as a Student's t-test or ANOVA, to

determine the significance of the differences between the A-908292-treated and vehicle

control groups. A p-value of <0.05 is typically considered statistically significant.

Protocol 2: Step-by-Step Oral Gavage Procedure in Mice
1. Preparation:

Ensure the gavage needle is the correct size for the mouse (typically 20-22 gauge for adult

mice). The tip should be a smooth, ball-shaped end to minimize the risk of trauma.

Measure the correct insertion length by holding the gavage needle alongside the mouse,

with the tip at the mouth and the end of the needle at the last rib. Mark the needle at the level

of the mouse's snout.

Draw the calculated dose of the A-908292 formulation into a syringe and attach the gavage

needle.

2. Restraint:
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Gently but firmly restrain the mouse by scruffing the loose skin on its neck and back. The

head should be immobilized, and the body should be in a vertical position.

3. Insertion:

Gently insert the gavage needle into the diastema (the gap between the incisors and molars)

and advance it along the roof of the mouth.

The mouse will naturally swallow as the needle reaches the back of the throat. Allow the

needle to slide gently down the esophagus. Do not force the needle. If there is any

resistance, withdraw the needle and try again.

4. Administration:

Once the needle is inserted to the pre-measured depth, slowly and steadily depress the

syringe plunger to deliver the solution.

5. Withdrawal and Monitoring:

Gently withdraw the needle in a single, smooth motion.

Return the mouse to its cage and monitor for any signs of distress, such as difficulty

breathing or lethargy, for at least 15 minutes.

Conclusion
A-908292 is a powerful tool for investigating the therapeutic potential of ACC2 inhibition in

metabolic diseases. The provided application notes and protocols offer a framework for

conducting robust in vivo studies. Researchers should adapt these protocols to their specific

experimental needs and adhere to all institutional animal care and use guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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